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Compound of Interest

Compound Name: 2-Amino-2'-fluorobenzophenone

Cat. No.: B057201

Disclaimer: Specific safety data sheets (SDS) and disposal guidelines for 2-Amino-2'-
fluorobenzophenone (CAS: 1581-13-1) were not readily available. The following procedures
are based on best practices for the disposal of similar halogenated organic compounds, such
as 2-Amino-5-chloro-2'-fluorobenzophenone. Researchers, scientists, and drug development
professionals should always consult their institution's Environmental Health and Safety (EHS)
department for specific disposal protocols and comply with all local, state, and federal
regulations.

This guide provides essential safety and logistical information for the proper disposal of 2-
Amino-2'-fluorobenzophenone, ensuring personnel safety and environmental protection.

Hazard Identification and Safety Summary

While specific hazard data for 2-Amino-2'-fluorobenzophenone is not detailed here, related
compounds like 2-Amino-5-chloro-2'-fluorobenzophenone are known to cause skin and serious
eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to handle this chemical
with appropriate personal protective equipment in a well-ventilated area.

Hazard and Safety Data for the Related Compound 2-Amino-5-chloro-2'-fluorobenzophenone
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Hazard Identification
System

Classification

GHS Precautionary
Statements

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP280: Wear protective
gloves/protective clothing/eye
protection/face protectionP302
+ P352: IF ON SKIN: Wash
with plenty of waterP305 +
P351 + P338: IF IN EYES:
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

NFPA 704 Rating

Health: 2Flammability:
Olnstability: O

This data is for a related compound and should be used as a general guideline. Always refer to

a substance-specific SDS when available.

Experimental Protocol for Disposal

The following step-by-step protocol outlines the recommended procedure for the safe disposal

of 2-Amino-2'-fluorobenzophenone.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Wear appropriate personal protective equipment, including chemical-resistant gloves, safety

goggles or a face shield, and a lab coat.

e If there is a risk of generating dust, use a NIOSH-approved respirator.

e Ensure that an eyewash station and safety shower are readily accessible.

o Perform all handling and disposal procedures in a well-ventilated area, preferably within a

chemical fume hood.
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. Waste Identification and Segregation:
2-Amino-2'-fluorobenzophenone is a halogenated organic compound.

It is critical to segregate this waste from non-halogenated organic waste, agueous waste,
and other incompatible materials.[1]

. Waste Collection:
Solid Waste:
o Carefully sweep up solid 2-Amino-2'-fluorobenzophenone, avoiding dust generation.[2]

o Place the material into a designated, clearly labeled, and sealable hazardous waste
container for halogenated organic solids.

o The container should be made of a compatible material, such as high-density polyethylene
(HDPE).[1]

Contaminated Materials:

o Any materials that have come into contact with the chemical, such as weighing paper,
gloves, and pipette tips, must also be disposed of as hazardous waste in the same
container.

Solutions:
o Do not pour solutions containing 2-Amino-2'-fluorobenzophenone down the drain.

o Collect these solutions in a separate, designated waste container for halogenated organic
liquids.

. Labeling and Storage:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name
"2-Amino-2'-fluorobenzophenone,” and the approximate quantity.
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» Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

5. Final Disposal:

e The recommended method for the final disposal of halogenated organic compounds is
through a licensed hazardous waste disposal company.[1]

e The primary treatment method for this type of waste is typically high-temperature
incineration.[1]

« Alternatively, the material may be dissolved in a combustible solvent and incinerated in a
chemical incinerator equipped with an afterburner and scrubber.[1]

6. Documentation:

e Maintain accurate records of the disposed waste, including the chemical name, quantity, and
date of disposal, in accordance with your institution's and local regulations.

Disposal Workflow
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Disposal Workflow for 2-Amino-2'-fluorobenzophenone
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:
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Collect Solid Waste and Collect Liquid Waste
Contaminated Materials (Solutions)

Label Waste Container
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:

Store in Designated
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Arrange for Licensed
Hazardous Waste Disposal

Maintain Disposal Records

Click to download full resolution via product page

Caption: Disposal workflow for 2-Amino-2'-fluorobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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